Cas no 548740-99-4 (3-Mercaptopentan-1-ol (>90%))

• Product Name: 3-Mercaptopentan-1-ol (>90%)
• CAS No: 548740-99-4
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 1590888
• PubChem ID: 480012
• Update Time: 2025-04-21

3-Mercaptopentan-1-ol (>90%) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 3-mercapto-
• 3-sulfanylpentan-1-ol
• DTXSID30333070
• D84734
• 3-mercaptopentanol
• 3-mercaptopentan-1-ol
• MFCD29991181
• 3-Ethyl mercapto propanol
• 3-Mercaptopentan-1-ol (>90%)
• (+/-)-3-MERCAPTO-1-PENTANOL
• UNII-L831V8O4WO
• EN300-7585294
• L831V8O4WO
• 548740-99-4
• 3-Mercapto-1-pentanol
• 3-sulfanyl-1-pentanol
• CHEBI:156144
• SCHEMBL333125
• Fema No. 4792
• PRJACVDGNSZBLE-UHFFFAOYSA-N
• DTXCID60284162
• 3-Sulphanyl-1-pentanol

• Inchi： 1S/C5H12OS/c1-2-5(7)3-4-6/h5-7H,2-4H2,1H3
• InChI Key： PRJACVDGNSZBLE-UHFFFAOYSA-N
• SMILES： SC(CC)CCO

Computed Properties

• Exact Mass: 120.06096
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols